Cas no 36734-50-6 (Ethanone, 1-(4-methylphenyl)-2-(phenylthio)-)

Ethanone, 1-(4-methylphenyl)-2-(phenylthio)- structure
36734-50-6 structure
Product Name:Ethanone, 1-(4-methylphenyl)-2-(phenylthio)-
CAS No:36734-50-6
MF:C15H14OS
MW:242.336062908173
CID:292452
PubChem ID:12548598
Update Time:2025-04-19

Ethanone, 1-(4-methylphenyl)-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-methylphenyl)-2-(phenylthio)-
    • 1-(4-methylphenyl)-2-phenylsulfanylethanone
    • 1-(4-Methylphenyl)-2-(phenylsulfanyl)ethan-1-one
    • AKOS005901051
    • 36734-50-6
    • DTXSID30502168
    • SCHEMBL11811575
    • Inchi: 1S/C15H14OS/c1-12-7-9-13(10-8-12)15(16)11-17-14-5-3-2-4-6-14/h2-10H,11H2,1H3
    • InChI Key: YHOCTMWVBSFOPY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 242.07662
  • Monoisotopic Mass: 242.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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